![molecular formula C18H25ClN2O3S B247835 1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine](/img/structure/B247835.png)
1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine
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Overview
Description
1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine, also known as CSP, is a chemical compound that has been widely used in scientific research. CSP belongs to the class of piperazine derivatives and has been found to have various pharmacological properties.
Scientific Research Applications
1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine has been used in various scientific research studies due to its pharmacological properties. It has been found to have anxiolytic, antidepressant, and antipsychotic effects. This compound has also been used in the treatment of neuropathic pain, inflammation, and epilepsy. Moreover, this compound has been found to have potential therapeutic effects in the treatment of drug addiction and alcoholism.
Mechanism of Action
The exact mechanism of action of 1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A receptor and as an antagonist at the 5-HT2A receptor. This compound has also been found to enhance the release of dopamine in the prefrontal cortex and striatum.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF) and cAMP response element-binding protein (CREB) in the hippocampus, which are important for learning and memory. This compound has also been found to decrease the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in the brain.
Advantages and Limitations for Lab Experiments
1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine has several advantages for lab experiments. It has a high affinity for the 5-HT1A receptor, which makes it useful for studying the role of this receptor in various physiological and pathological conditions. This compound has also been found to have a low toxicity profile and does not produce significant side effects. However, this compound has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in certain experimental protocols. Moreover, this compound has a short half-life, which can limit its effectiveness in some experiments.
Future Directions
There are several future directions for the use of 1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine in scientific research. One potential direction is to investigate its therapeutic potential in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. This compound has also been found to have potential in the treatment of post-traumatic stress disorder (PTSD) and anxiety disorders. Moreover, future studies could explore the use of this compound in combination with other drugs to enhance its therapeutic effects.
Synthesis Methods
The synthesis of 1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclopentylpropanoyl)piperazine involves the reaction of 4-chlorobenzenesulfonyl chloride with 3-cyclopentylpropanoic acid in the presence of triethylamine. The resulting intermediate is then reacted with piperazine to obtain this compound. The purity of this compound can be improved by recrystallization from an appropriate solvent.
properties
Molecular Formula |
C18H25ClN2O3S |
---|---|
Molecular Weight |
384.9 g/mol |
IUPAC Name |
1-[4-(4-chlorophenyl)sulfonylpiperazin-1-yl]-3-cyclopentylpropan-1-one |
InChI |
InChI=1S/C18H25ClN2O3S/c19-16-6-8-17(9-7-16)25(23,24)21-13-11-20(12-14-21)18(22)10-5-15-3-1-2-4-15/h6-9,15H,1-5,10-14H2 |
InChI Key |
IPADECJNQXXJJU-UHFFFAOYSA-N |
SMILES |
C1CCC(C1)CCC(=O)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl |
Canonical SMILES |
C1CCC(C1)CCC(=O)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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